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CoA

Cat. No.: B15552057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (10Z,13Z,16Z)-docosatrienoyl-CoA, a specific

isomer of a very long-chain polyunsaturated fatty acyl-CoA. Due to the limited direct research

on this particular isomer, this document establishes its potential biological relevance by drawing

comparisons with closely related and well-studied docosatrienoic acid (DTA) isomers and the

highly significant omega-3 fatty acid, docosahexaenoic acid (DHA). The information presented

is intended to guide future research and highlight the potential of this molecule in various

cellular processes.

Introduction to (10Z,13Z,16Z)-Docosatrienoyl-CoA
(10Z,13Z,16Z)-docosatrienoyl-CoA is the activated form of (10Z,13Z,16Z)-docosatrienoic

acid, a 22-carbon polyunsaturated fatty acid with three double bonds. As a fatty acyl-CoA, it is

a central intermediate in lipid metabolism, potentially participating in energy production through

beta-oxidation, storage in complex lipids, or elongation and desaturation to form other bioactive

molecules. While specific data on the (10Z,13Z,16Z) isomer is scarce, research on other DTA

isomers suggests a range of biological activities.

Comparative Biological Activities

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15552057?utm_src=pdf-interest
https://www.benchchem.com/product/b15552057?utm_src=pdf-body
https://www.benchchem.com/product/b15552057?utm_src=pdf-body
https://www.benchchem.com/product/b15552057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To understand the potential biological relevance of (10Z,13Z,16Z)-docosatrienoyl-CoA, its

parent fatty acid is compared with other DTA isomers and the well-characterized

docosahexaenoic acid (DHA).

Feature
Docosatrienoic
Acid (DTA) Isomers

Docosahexaenoic
Acid (DHA)

(10Z,13Z,16Z)-
Docosatrienoic
Acid (Predicted)

Anti-inflammatory

Effects

Strong anti-

inflammatory effects

by reducing pro-

inflammatory

cytokines (IL-1β, IL-6,

TNF-α).

Potent anti-

inflammatory

properties, precursor

to specialized pro-

resolving mediators

(resolvins, protectins).

Likely possesses anti-

inflammatory

properties.

Antioxidant Activity

Demonstrated

significant antioxidant

effects.

Exhibits antioxidant

activity, protecting

against oxidative

stress.

Expected to have

antioxidant potential.

Anti-tumor Effects

Shown to have

comparable or better

antitumor effects

against certain cancer

cell lines than DHA.

Known to inhibit

cancer cell growth and

induce apoptosis.

May exhibit anti-tumor

properties.

Role in

Melanogenesis

An omega-3 DTA

(22:3n-3) has been

shown to inhibit

melanogenesis by

suppressing the

MITF/Tyrosinase axis.

Limited direct

evidence on

melanogenesis

inhibition.

Potential role in

regulating skin

pigmentation.

Metabolic Fate
Can be elongated and

desaturated.

Can be elongated and

is a precursor for

various bioactive lipid

mediators.

Expected to be a

substrate for

elongation and

desaturation

enzymes.
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Potential Signaling Pathways
While no signaling pathways have been explicitly elucidated for (10Z,13Z,16Z)-
docosatrienoyl-CoA, we can infer potential involvement based on the known mechanisms of

its parent fatty acid and comparable molecules like DHA. Fatty acyl-CoAs can influence cellular

signaling through various mechanisms, including direct interaction with proteins, modulation of

membrane composition, and serving as precursors for signaling molecules.

Inferred Anti-inflammatory Signaling
Based on the known anti-inflammatory effects of other DTA isomers, (10Z,13Z,16Z)-
docosatrienoyl-CoA could potentially modulate inflammatory pathways. This could occur

through the inhibition of pro-inflammatory transcription factors like NF-κB or by serving as a

precursor for the synthesis of anti-inflammatory lipid mediators.
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Caption: Inferred anti-inflammatory signaling pathway for DTA-CoA.

Potential Role in Melanogenesis Regulation
Drawing parallels with the 22:3n-3 isomer of DTA, (10Z,13Z,16Z)-docosatrienoyl-CoA may

play a role in regulating melanin synthesis. The free fatty acid could potentially inhibit key

enzymes and transcription factors in the melanogenesis pathway.
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Caption: Potential inhibition of melanogenesis by docosatrienoic acid (DTA).
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Experimental Protocols
The analysis of long-chain fatty acyl-CoAs like (10Z,13Z,16Z)-docosatrienoyl-CoA requires

sensitive and specific analytical methods. The method of choice is typically liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Extraction of Fatty Acyl-CoAs from Biological Samples
A generalized workflow for the extraction of fatty acyl-CoAs from tissues or cells is presented

below.
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[https://www.benchchem.com/product/b15552057#establishing-the-biological-relevance-of-
10z-13z-16z-docosatrienoyl-coa-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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